Cas no 2287451-36-7 (2-Thiazolesulfonyl fluoride, 4-chloro-)

• Product Name: 2-Thiazolesulfonyl fluoride, 4-chloro-
• CAS No: 2287451-36-7
• MF: C₃HClFNO₂S₂
• MW: 201.626940488815
• CID: 5940545
• PubChem ID: 146081934
• Update Time: 2025-09-22

2-Thiazolesulfonyl fluoride, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolesulfonyl fluoride, 4-chloro-
• 4-Chloro-1,3-thiazole-2-sulfonyl fluoride
• 4-CHLOROTHIAZOLE-2-SULFONYL FLUORIDE
• 2287451-36-7
• AT12293
• EN300-734295

• Inchi： 1S/C3HClFNO2S2/c4-2-1-9-3(6-2)10(5,7)8/h1H
• InChI Key： OOIMYKGRXSLNKD-UHFFFAOYSA-N
• SMILES： S1C=C(Cl)N=C1S(F)(=O)=O

Computed Properties

• Exact Mass: 200.9121265g/mol
• Monoisotopic Mass: 200.9121265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.756±0.06 g/cm3(Predicted)
• Boiling Point: 340.5±34.0 °C(Predicted)
• pka: -5.18±0.10(Predicted)